Cas no 855868-64-3 (Ethyl 2-ethoxy-4-iodobenzoate)

Ethyl 2-ethoxy-4-iodobenzoate is an iodinated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features both ethoxy and iodo substituents on the benzoate ring, enhancing reactivity for cross-coupling reactions such as Suzuki or Stille couplings. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valued for its role in constructing complex molecules, where the iodine moiety serves as a versatile handle for further functionalization. High purity and stability under standard conditions make it a reliable reagent for research and industrial applications requiring precise aromatic building blocks.

Ethyl 2-ethoxy-4-iodobenzoate structure

Product Name:Ethyl 2-ethoxy-4-iodobenzoate

CAS No:855868-64-3

MF:C₁₁H₁₃IO₃

MW:320.123595952988

CID:1089924

PubChem ID:29934691

Update Time:2025-05-27

Ethyl 2-ethoxy-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-ethoxy-4-iodobenzoate
- ethyl2-ethoxy-4-iodobenzoate
- PSWFNFYIHPYPCC-UHFFFAOYSA-N
- SCHEMBL4000105
- DTXSID80652288
- 855868-64-3
- AKOS015965051
- AC-1513
- Inchi： 1S/C11H13IO3/c1-3-14-10-7-8(12)5-6-9(10)11(13)15-4-2/h5-7H,3-4H2,1-2H3
- InChI Key： PSWFNFYIHPYPCC-UHFFFAOYSA-N
- SMILES： IC1C=CC(C(=O)OCC)=C(C=1)OCC

Computed Properties

Exact Mass: 319.991
Monoisotopic Mass: 319.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5A^2
XLogP3: 3.1

Experimental Properties

Density: 1.55
Boiling Point: 359.3°C at 760 mmHg
Flash Point: 171.1°C
Refractive Index: 1.561

Ethyl 2-ethoxy-4-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094707-1g	Ethyl 2-ethoxy-4-iodobenzoate	855868-64-3	95%	1g	$400.00	2023-08-31
Chemenu	CM132757-1g	ethyl 2-ethoxy-4-iodobenzoate	855868-64-3	95%	1g	$354	2023-01-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743955-1g	Ethyl 2-ethoxy-4-iodobenzoate	855868-64-3	98%	1g	￥2570.00	2024-07-28
Crysdot LLC	CD12023709-1g	Ethyl 2-ethoxy-4-iodobenzoate	855868-64-3	95+%	1g	$374	2024-07-24

Ethyl 2-ethoxy-4-iodobenzoate Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
4. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
5. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792

Related Categories

855868-64-3 (Ethyl 2-ethoxy-4-iodobenzoate) Related Products

Recommended suppliers

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk